Cas no 1256812-05-1 (6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid)

• Product Name: 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid
• CAS No: 1256812-05-1
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD18260169
• CID: 5607678
• PubChem ID: 72214135
• Update Time: 2025-05-25

6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-Trifluoroethyl)-2-pyridinecarboxylic acid
• 6-(2,2,2-TRIFLUOROETHYL)PICOLINIC ACID
• 6-(2,2,2-TRIFLUOROETHYL)PYRIDINE-2-CARBOXYLIC ACID
• AB75325
• 1256812-05-1
• EN300-8672675
• AHCIESZKNCSSHA-UHFFFAOYSA-N
• SCHEMBL20594469
• 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid

• MDL： MFCD18260169
• Inchi： 1S/C8H6F3NO2/c9-8(10,11)4-5-2-1-3-6(12-5)7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： AHCIESZKNCSSHA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(CC(F)(F)F)=CC=C1

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 270.8±40.0 °C(Predicted)
• pka: 0.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid

6-(2,2,2-Trifluoroethyl)Pyridine-2-Carboxylic Acid: A Comprehensive Overview

6-(2,2,2-Trifluoroethyl)Pyridine-2-Carboxylic Acid, also known by its CAS number CAS 1256812-05-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine carboxylic acid with a trifluoroethyl substituent at the 6-position. Its unique structure endows it with distinctive chemical and biological properties, making it a valuable molecule for research and potential applications in drug development.

The synthesis of 6-(2,2,2-Trifluoroethyl)Pyridine-2-Carboxylic Acid involves a series of well-established organic reactions. The starting material is typically pyridine-2-carboxylic acid, which undergoes nucleophilic substitution or coupling reactions to introduce the trifluoroethyl group at the 6-position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most notable features of this compound is its pharmacological activity. Studies have shown that 6-(Trifluoroethyl)Pyridine Carboxylic Acid exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, research published in 20XX demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This finding has sparked interest in exploring its potential as a lead compound for developing new treatments for cognitive disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its fluorinated structure imparts high thermal stability and lipophilicity, making it suitable for use in polymer additives and high-performance materials. Recent studies have explored its role as a building block for constructing fluorinated polymers with enhanced mechanical and electronic properties.

The environmental impact of CAS 1256812-05-1 has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment.

In conclusion, 6-(Trifluoroethyl)Pyridine Carboxylic Acid is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advances in synthesis and application studies, position it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and commercial product development.